Cas no 23951-85-1 (2-Pyrimidinamine, N-(4-methoxyphenyl)-4,6-dimethyl-)
2-Pyrimidinamine, N-(4-methoxyphenyl)-4,6-dimethyl-, is a substituted pyrimidine derivative characterized by its distinct structural features, including a 4-methoxyphenyl group and dimethyl substitution at the 4,6-positions. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for heterocyclic synthesis. Its well-defined molecular structure allows for precise modifications, making it valuable in the development of biologically active molecules. The methoxy and methyl groups contribute to enhanced stability and solubility, facilitating its use in various synthetic applications. High purity and consistent quality ensure reliable performance in research and industrial processes.
23951-85-1 structure
Product Name:2-Pyrimidinamine, N-(4-methoxyphenyl)-4,6-dimethyl-
CAS No:23951-85-1
MF:C13H15N3O
MW:229.277702569962
MDL:MFCD00439512
CID:3917714
PubChem ID:3665355
Update Time:2025-07-23
2-Pyrimidinamine, N-(4-methoxyphenyl)-4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrimidinamine, N-(4-methoxyphenyl)-4,6-dimethyl-
- N-(4-methoxyphenyl)-4,6-dimethylpyrimidin-2-amine
- MFCD00439512
- N-(4-methoxyphenyl)-4,6-dimethyl-2-pyrimidinamine
- CS-0280856
- 9R-1425
- SCHEMBL7565070
- Oprea1_502716
- AKOS001453682
- DB-143806
- SR-01000309487-1
- SR-01000309487
- 23951-85-1
- Z285676096
-
- MDL: MFCD00439512
- Inchi: 1S/C13H15N3O/c1-9-8-10(2)15-13(14-9)16-11-4-6-12(17-3)7-5-11/h4-8H,1-3H3,(H,14,15,16)
- InChI Key: QWXCCRCTIXSUFC-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)NC1N=C(C)C=C(C)N=1
Computed Properties
- Exact Mass: 229.121512110g/mol
- Monoisotopic Mass: 229.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 47Ų
2-Pyrimidinamine, N-(4-methoxyphenyl)-4,6-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR33405-1g |
N-(4-Methoxyphenyl)-4,6-dimethylpyrimidin-2-amine |
23951-85-1 | tech | 1g |
£1078.00 | 2025-02-20 | |
| abcr | AB343582-100 mg |
N-(4-Methoxyphenyl)-4,6-dimethyl-2-pyrimidinamine; . |
23951-85-1 | 100MG |
€208.80 | 2022-06-10 | ||
| abcr | AB343582-500 mg |
N-(4-Methoxyphenyl)-4,6-dimethyl-2-pyrimidinamine, 90%; . |
23951-85-1 | 90% | 500mg |
€678.60 | 2023-04-26 | |
| abcr | AB343582-1 g |
N-(4-Methoxyphenyl)-4,6-dimethyl-2-pyrimidinamine, 90%; . |
23951-85-1 | 90% | 1g |
€1312.80 | 2023-04-26 | |
| abcr | AB343582-500mg |
N-(4-Methoxyphenyl)-4,6-dimethyl-2-pyrimidinamine, 90%; . |
23951-85-1 | 90% | 500mg |
€678.60 | 2025-02-14 | |
| abcr | AB343582-1g |
N-(4-Methoxyphenyl)-4,6-dimethyl-2-pyrimidinamine, 90%; . |
23951-85-1 | 90% | 1g |
€1312.80 | 2025-02-14 | |
| Ambeed | A942005-1g |
N-(4-Methoxyphenyl)-4,6-dimethylpyrimidin-2-amine |
23951-85-1 | 90% | 1g |
$611.0 | 2024-04-20 | |
| Apollo Scientific | OR33405-500mg |
N-(4-Methoxyphenyl)-4,6-dimethylpyrimidin-2-amine |
23951-85-1 | tech | 500mg |
£539.00 | 2025-02-20 | |
| Apollo Scientific | OR33405-5g |
N-(4-Methoxyphenyl)-4,6-dimethylpyrimidin-2-amine |
23951-85-1 | tech | 5g |
£4312.00 | 2025-02-20 | |
| A2B Chem LLC | AI81243-1mg |
N-(4-methoxyphenyl)-4,6-dimethylpyrimidin-2-amine |
23951-85-1 | >90% | 1mg |
$201.00 | 2024-04-20 |
2-Pyrimidinamine, N-(4-methoxyphenyl)-4,6-dimethyl- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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